Cas no 64233-02-9 (Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester)

• Product name: Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester
• CAS No: 64233-02-9
• MF: C₁₃H₈N₄O₂S
• MW: 284.29322052002
• CID: 1680822
• PubChem ID: 136275206

Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester Chemical and Physical Properties

Names and Identifiers

• Methanethioic acid, S-(1,4-dihydro-4-oxo-6-phenyl-2-pteridinyl) ester
• S-(4-oxo-6-phenyl-1H-pteridin-2-yl) methanethioate
• S-(4-Oxo-6-phenyl-1,4-dihydropteridin-2-yl) methanethioate
• 64233-02-9
• DTXSID10493363

• Inchi： InChI=1S/C13H8N4O2S/c18-7-20-13-16-11-10(12(19)17-13)15-9(6-14-11)8-4-2-1-3-5-8/h1-7H,(H,14,16,17,19)
• InChI Key： GYURTPQQTKHVEF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CN=C3C(=N2)C(=O)NC(=N3)SC=O

Computed Properties

• Exact Mass: 284.03694
• Monoisotopic Mass: 284.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 84.31